Cas no 56966-57-5 (Benzenamine, 3-chloro-4-(2-methylphenoxy)-)

• Product Name: Benzenamine, 3-chloro-4-(2-methylphenoxy)-
• CAS No: 56966-57-5
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 335648
• PubChem ID: 13488783
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-(2-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-(2-methylphenoxy)-
• 3-chloro-4-(2-methylphenoxy)aniline
• AKOS000102687
• 56966-57-5
• DTXSID00542031

• Inchi： 1S/C13H12ClNO/c1-9-4-2-3-5-12(9)16-13-7-6-10(15)8-11(13)14/h2-8H,15H2,1H3
• InChI Key： HNXNCAAQPCGIOH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 233.0607417g/mol
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 35.2Ų